Cas no 1484384-09-9 (3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one
• CAS No: 1484384-09-9
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 6199532
• PubChem ID: 65804974
• Update Time: 2025-06-14

3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one
• CS-0348652
• 1484384-09-9
• EN300-1108052
• 3-Amino-1-(2-(trifluoromethoxy)ethyl)pyridin-2(1h)-one
• 3-amino-1-[2-(trifluoromethoxy)ethyl]-1,2-dihydropyridin-2-one
• AKOS015145315

• Inchi： 1S/C8H9F3N2O2/c9-8(10,11)15-5-4-13-3-1-2-6(12)7(13)14/h1-3H,4-5,12H2
• InChI Key： KGMBYYCFDIIFPF-UHFFFAOYSA-N
• SMILES： FC(OCCN1C=CC=C(C1=O)N)(F)F

Computed Properties

• Exact Mass: 222.06161202g/mol
• Monoisotopic Mass: 222.06161202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one (CAS No. 1484384-09-9)

The compound 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one (CAS No. 1484384-09-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This article delves into its chemical properties, synthesis, and relevance in modern scientific inquiries, addressing common questions and trends in the field.

With the increasing demand for trifluoromethoxy-containing compounds in drug discovery, 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one stands out as a promising candidate. Its dihydropyridinone core and amino functional group make it a versatile intermediate for designing bioactive molecules. Researchers often explore its role in modulating enzyme activity or as a building block for heterocyclic chemistry.

Recent studies highlight the compound's potential in addressing challenges related to metabolic stability and bioavailability, which are critical in developing next-generation therapeutics. Its trifluoromethoxy moiety enhances lipophilicity, a property highly sought after in optimizing drug-like characteristics. This aligns with the growing interest in fluorinated pharmaceuticals, a trend reflected in numerous patent filings and publications.

From a synthetic perspective, the preparation of CAS No. 1484384-09-9 involves multi-step organic transformations, often starting from readily available pyridine derivatives. Key steps may include N-alkylation, oxidation, and amination, with careful control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound.

In agrochemical applications, 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one has been investigated for its potential as a precursor to novel crop protection agents. The trifluoromethoxy group is known to improve the pesticidal activity of molecules, making this compound a valuable asset in sustainable agriculture research.

Environmental and safety considerations are paramount when working with such specialized chemicals. While CAS No. 1484384-09-9 is not classified as hazardous under standard regulations, proper handling protocols must be followed. This includes the use of personal protective equipment (PPE) and adherence to good laboratory practices (GLP).

The future outlook for 3-amino-1-2-(trifluoromethoxy)ethyl-1,2-dihydropyridin-2-one appears promising, particularly in the context of precision medicine and green chemistry. As computational methods like AI-driven drug design advance, the demand for such tailored molecular scaffolds is expected to rise, positioning this compound as a key player in innovative research endeavors.